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Abediterol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Abediterol is a potent and selective long-acting beta-2 adrenergic receptor (β2-AR) agonist

that has been investigated for the once-daily treatment of asthma and chronic obstructive

pulmonary disease (COPD). This document provides an in-depth technical overview of

Abediterol's chemical structure, physicochemical properties, mechanism of action, synthesis,

and analytical methodologies. Detailed experimental protocols and a visual representation of its

signaling pathway are included to support further research and development efforts.

Chemical Structure and Properties
Abediterol is chemically described as 5-[(1R)-2-[[6-(2,2-difluoro-2-

phenylethoxy)hexyl]amino]-1-hydroxyethyl]-8-hydroxyquinolin-2(1H)-one.[1] Its structure

features a chiral center, with the (R)-enantiomer being the active form.

Table 1: Chemical Identifiers and Physicochemical Properties of Abediterol
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Property Value Reference/Method

IUPAC Name

5-[(1R)-2-[[6-(2,2-difluoro-2-

phenylethoxy)hexyl]amino]-1-

hydroxyethyl]-8-

hydroxyquinolin-2(1H)-one

[1]

CAS Number 915133-65-2 [1]

Molecular Formula C₂₅H₃₀F₂N₂O₄ [2]

Molar Mass 460.522 g/mol [2]

SMILES String
C1=CC=C(C=C1)C(COCCCC

CCNC--INVALID-LINK--O)(F)F

XLogP3-AA 3.1 Computed

Hydrogen Bond Donors 4 Computed

Hydrogen Bond Acceptors 6 Computed

Physical Description Information not available -

Melting Point Information not available -

Water Solubility Information not available -

pKa Information not available -

Mechanism of Action and Signaling Pathway
Abediterol is a selective agonist for the β2-adrenergic receptor, a member of the G protein-

coupled receptor (GPCR) family. Its therapeutic effect, primarily bronchodilation, is mediated

through a well-defined signaling cascade.

Upon binding to the β2-AR on the surface of airway smooth muscle cells, Abediterol induces a

conformational change in the receptor. This leads to the activation of the associated

heterotrimeric Gs protein. The activated Gs protein, in turn, stimulates adenylyl cyclase, an

enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic adenosine

monophosphate (cAMP). The subsequent increase in intracellular cAMP levels activates

Protein Kinase A (PKA). PKA then phosphorylates various downstream targets, ultimately
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leading to a decrease in intracellular calcium concentrations and the relaxation of airway

smooth muscle, resulting in bronchodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1664762?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664762?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pubs.acs.org [pubs.acs.org]

2. Abediterol - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Abediterol's chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664762#abediterol-s-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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